Cas no 1261950-18-8 (2-Hydroxy-5-(2,4,6-trifluorophenyl)isonicotinic acid)

• Product Name: 2-Hydroxy-5-(2,4,6-trifluorophenyl)isonicotinic acid
• CAS No: 1261950-18-8
• MF: C₁₂H₆F₃NO₃
• MW: 269.176153659821
• MDL: MFCD18317743
• CID: 2765510
• PubChem ID: 53223611
• Update Time: 2025-06-11

2-Hydroxy-5-(2,4,6-trifluorophenyl)isonicotinic acid Chemical and Physical Properties

Names and Identifiers

• 2-HYDROXY-5-(2,4,6-TRIFLUOROPHENYL)ISONICOTINIC ACID
• 2-Hydroxy-5-(2,4,6-trifluorophenyl)isonicotinic acid, 95%
• MFCD18317743
• 2-Oxo-5-(2,4,6-trifluorophenyl)-1,2-dihydropyridine-4-carboxylic acid
• DTXSID40687733
• 1261950-18-8
• 2-Hydroxy-5-(2,4,6-trifluorophenyl)isonicotinic acid

• MDL： MFCD18317743
• Inchi： 1S/C12H6F3NO3/c13-5-1-8(14)11(9(15)2-5)7-4-16-10(17)3-6(7)12(18)19/h1-4H,(H,16,17)(H,18,19)
• InChI Key： DMXCNUAZKIALLX-UHFFFAOYSA-N
• SMILES： FC1C=C(C=C(C=1C1=CNC(C=C1C(=O)O)=O)F)F

Computed Properties

• Exact Mass: 269.02997754Da
• Monoisotopic Mass: 269.02997754Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 463
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 66.4Ų

Additional information on 2-Hydroxy-5-(2,4,6-trifluorophenyl)isonicotinic acid

Compound CAS No. 1261950-18-8: 2-Hydroxy-5-(2,4,6-Trifluorophenyl)Isonicotinic Acid

Compound CAS No. 1261950-18-8, also known as 2-Hydroxy-5-(2,4,6-trifluorophenyl)isonicotinic acid, is a highly specialized organic compound with significant applications in the field of pharmaceuticals and material science. This compound has garnered attention due to its unique structural properties and potential for use in drug development and advanced materials. Recent studies have highlighted its role in modulating cellular pathways and its compatibility with various chemical synthesis techniques.

The chemical structure of 2-Hydroxy-5-(2,4,6-trifluorophenyl)isonicotinic acid is characterized by a hydroxyl group attached to the isonicotinic acid backbone and a trifluorophenyl substituent. This combination of functional groups imparts the compound with unique electronic and steric properties. Researchers have demonstrated that these properties make it an ideal candidate for use in designing bioactive molecules and advanced polymers.

In terms of synthesis, recent advancements have focused on optimizing the production process of CAS No. 1261950-18-8. Techniques such as microwave-assisted synthesis and catalytic cross-coupling reactions have been employed to enhance yield and purity. These methods not only improve the efficiency of production but also align with green chemistry principles by minimizing waste and energy consumption.

The application of 2-Hydroxy-5-(2,4,6-trifluorophenyl)isonicotinic acid in pharmaceuticals is particularly promising. Studies have shown that it exhibits potential as a lead compound in the development of anti-inflammatory agents and anticancer drugs. Its ability to interact with specific cellular targets makes it a valuable tool in drug discovery programs.

Beyond pharmaceuticals, this compound has also found applications in material science. Its unique electronic properties make it suitable for use in organic electronics, such as light-emitting diodes (LEDs) and photovoltaic devices. Recent research has explored its role as a building block for constructing advanced materials with tailored electronic properties.

In conclusion, CAS No. 1261950-18-8, or 2-Hydroxy-5-(2,4,6-trifluorophenyl)isonicotinic acid, represents a cutting-edge compound with diverse applications across multiple scientific disciplines. Its structural features and functional versatility continue to drive innovative research and development efforts.